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Compound of Interest

Compound Name: Ammonium dodecyl! sulfate

Cat. No.: B1164933

Ammonium Dodecyl Sulfate: A Comprehensive
Technical Datasheet

For Researchers, Scientists, and Drug Development Professionals

Ammonium dodecyl sulfate (ADS), also commonly known as ammonium lauryl sulfate (ALS),
is an anionic surfactant widely utilized across various scientific and industrial applications,
including in drug development as an excipient, in biochemical assays, and in cleaning
formulations. This technical guide provides an in-depth overview of its physical and chemical
properties, supported by experimental methodologies and key data presented for clarity and
ease of use.

Core Physical and Chemical Properties

Ammonium dodecyl sulfate is the ammonium salt of dodecyl sulfate. The molecule consists
of a 12-carbon nonpolar hydrocarbon tail and a polar sulfate head group, which imparts its
amphiphilic and surface-active properties.
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Property Value Reference

Chemical Name Ammonium Dodecyl Sulfate [1]

Ammonium Lauryl Sulfate,

Synonyms Dodecyl Sulfate Ammonium [1]
Salt

CAS Number 2235-54-3 [1]

Molecular Formula C12H29NO4S [2]

Molecular Weight 283.43 g/mol [2]

White to light yellow solid, or a
Appearance colorless to pale yellow liquid [3]

in solution.

N Highly soluble in water. Low
Solubility o ) [3]
solubility in organic solvents.

) Approximately 1.01 - 1.02
Density fom? [4]
g/cm

) 38 mN/m (for a 100 mg/L
Surface Tension ] [1]
solution at 25°C)

N _ _ Varies with temperature and
Critical Micelle Concentration

urity; reported values are in
(CMC) purity; rep

the millimolar range.

Chemical Stability and Reactivity

Ammonium dodecyl sulfate exhibits stability in neutral to slightly acidic conditions (pH 4-7).
However, its stability is compromised under more extreme pH conditions:

¢ Acidic Conditions (pH < 4): Hydrolysis occurs, leading to the formation of dodecyl alcohol.

o Alkaline Conditions (pH > 7): Ammonia gas is released.
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The compound can also decompose when subjected to high temperatures for extended
periods. It is generally stable in hard water. As an acidic inorganic salt, its agueous solutions
have a pH of less than 7.0 and will react as acids to neutralize bases.[5]

Experimental Protocols
Synthesis of Ammonium Dodecyl Sulfate

A common laboratory-scale synthesis of ammonium dodecyl sulfate involves the sulfation of
dodecyl alcohol followed by neutralization with ammonia.

Workflow for the Synthesis of Ammonium Dodecyl Sulfate:
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Sulfation Stage

Dodecyl Alcohol

9]

ulfating Agent (e.g., SOs-amine complex)

l

Reaction Vessel
(Controlled Temperature)

l Neutralization Stage

Dodecyl Sulfuric Acid Ammonia Solution

:

Neutralization Vessel
(pH Monitoring)

l

Crude Ammonium
Dodecyl Sulfate Solution

Purificatlon Stage

Purification
(e.g., Recrystallization)

:

Pure Ammonium
Dodecyl Sulfate
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Sample Preparation

Prepare Stock Solution of ADS

'

Create a Series of Dilutions

Measurement

Measure Surface Tension of Each Dilution

Data Analysis

Plot Surface Tension vs. log(Concentration)

'

Identify Breakpoint in the Plot

Molecular Structure )
Surfactant Properties

Hydrophilic Sulfate Head

— | Self-Assembl Micelle Formation » Emulsification
Amphiphilic Nature
| —»| \
Hydrophobic Dodecyl Tail
Reduction of Surface Tension » Foaming
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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